Cas no 1605446-06-7 (3-Amino-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one)

• Product Name: 3-Amino-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one
• CAS No: 1605446-06-7
• MF: C₁₁H₂₁N₃OS
• MW: 243.368941068649
• CID: 4775170
• Update Time: 2025-10-29

3-Amino-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one
• 3-amino-1-[4-(thiolan-3-yl)piperazin-1-yl]propan-1-one
• 3-Amino-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one

• Inchi： 1S/C11H21N3OS/c12-3-1-11(15)14-6-4-13(5-7-14)10-2-8-16-9-10/h10H,1-9,12H2
• InChI Key： OIVFNSDTVMQREF-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CCN(C(CCN)=O)CC1

Computed Properties

• Exact Mass: 243.14053348 g/mol
• Monoisotopic Mass: 243.14053348 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 74.9
• Molecular Weight: 243.37

Additional information on 3-Amino-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one

Research Brief on 3-Amino-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one (CAS: 1605446-06-7)

3-Amino-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one (CAS: 1605446-06-7) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound features a unique structural motif combining a tetrahydrothiophene ring with a piperazine moiety, which is of significant interest for its potential pharmacological applications. Recent studies have explored its synthesis, physicochemical properties, and biological activity, positioning it as a promising candidate for further drug development.

The synthesis of 3-Amino-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one involves a multi-step process that has been optimized for high yield and purity. Key steps include the coupling of tetrahydrothiophene-3-amine with a piperazine derivative, followed by the introduction of the propan-1-one group. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. These synthetic efforts are critical for ensuring the reproducibility and scalability of the compound for preclinical studies.

Recent in vitro studies have demonstrated that 3-Amino-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one exhibits moderate to high affinity for specific G-protein-coupled receptors (GPCRs), particularly those involved in neurological and cardiovascular pathways. Preliminary data suggest that the compound may act as a modulator of serotonin and dopamine receptors, which could have implications for treating disorders such as depression, anxiety, and Parkinson's disease. However, further mechanistic studies are required to elucidate its precise mode of action and selectivity.

In addition to its receptor-binding properties, the compound has shown promising results in early-stage cytotoxicity and pharmacokinetic studies. It displays favorable solubility and stability profiles, along with acceptable bioavailability in rodent models. These findings underscore its potential as a lead compound for further optimization. Researchers are particularly interested in modifying the tetrahydrothiophene and piperazine moieties to enhance its pharmacological efficacy and reduce potential off-target effects.

Despite these encouraging results, several challenges remain. The compound's metabolic stability and potential toxicity in long-term studies are areas of ongoing investigation. Additionally, its synthetic route may require further refinement to meet the demands of large-scale production. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of this compound and its derivatives.

In conclusion, 3-Amino-1-(4-(tetrahydrothiophen-3-yl)piperazin-1-yl)propan-1-one represents a promising avenue for drug discovery, with potential applications in neurology and cardiology. Continued research into its biological activity, synthetic optimization, and preclinical evaluation will be essential to fully realize its therapeutic potential. This compound exemplifies the innovative approaches being pursued in chemical biology to address unmet medical needs.